Cas no 1805488-66-7 (4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide)

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide is a specialized heterocyclic compound featuring a pyridine core functionalized with cyano, difluoromethyl, hydroxyl, and sulfonamide groups. Its unique structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a key intermediate or bioactive scaffold. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the sulfonamide moiety may contribute to binding interactions in biological systems. The hydroxyl and cyano substituents further diversify its reactivity, enabling derivatization for structure-activity studies. This compound is of interest for applications requiring selective modulation of enzymatic or receptor targets, offering a balance of polarity and steric properties for optimized pharmacokinetic profiles.

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide structure

1805488-66-7 structure

Product Name:4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

CAS No:1805488-66-7

MF:C₇H₅F₂N₃O₃S

MW:249.194706678391

CID:4874413

Update Time:2025-05-19

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide
- Inchi： 1S/C7H5F2N3O3S/c8-6(9)4-2-12-7(16(11,14)15)5(13)3(4)1-10/h2,6,13H,(H2,11,14,15)
- InChI Key： SBTNFOGBGDYXIN-UHFFFAOYSA-N
- SMILES： S(C1C(=C(C#N)C(C(F)F)=CN=1)O)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 399
XLogP3: 0.3
Topological Polar Surface Area: 125

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029044302-1g	4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide	1805488-66-7	97%	1g	$1,549.60	2022-04-01

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

Research Update on 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS: 1805488-66-7)

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS: 1805488-66-7) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-sulfonamide scaffold, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetic properties, and synthetic pathways.

The primary interest in this compound stems from its structural features, which include a cyano group, a difluoromethyl moiety, and a hydroxypyridine ring. These functional groups contribute to its high reactivity and selectivity, making it a valuable candidate for drug development. Recent research has highlighted its efficacy in targeting specific enzymes, such as carbonic anhydrases and bacterial dihydropteroate synthases, which are critical for microbial survival and proliferation. The compound's ability to inhibit these enzymes with high specificity suggests its potential as a lead compound for novel antimicrobial therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide. The study reported a high-yield synthetic route that improved the compound's purity and stability. Additionally, in vitro assays revealed potent inhibitory activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's low cytotoxicity in mammalian cells further underscores its therapeutic potential.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's interaction with carbonic anhydrase isoforms. The findings indicated that 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide exhibits selective inhibition of tumor-associated carbonic anhydrase IX and XII, which are overexpressed in various cancers. This selectivity suggests its potential application in cancer therapy, particularly in targeting hypoxic tumor microenvironments.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to advance it to clinical trials. Current research efforts are focused on structural modifications and formulation strategies to overcome these limitations. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of this compound into a viable therapeutic agent.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS: 1805488-66-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and potent biological activities make it a subject of ongoing research, with potential applications in antimicrobial and anticancer therapies. Future studies will likely focus on optimizing its pharmacological properties and evaluating its efficacy in preclinical models.